Cas no 2229436-07-9 (5-(2,4-dimethoxypyridin-3-yl)-1H-imidazol-2-amine)

• Product Name: 5-(2,4-dimethoxypyridin-3-yl)-1H-imidazol-2-amine
• CAS No: 2229436-07-9
• MF: C₁₀H₁₂N₄O₂
• MW: 220.22788143158
• CID: 5965880
• PubChem ID: 165855133
• Update Time: 2025-05-21

5-(2,4-dimethoxypyridin-3-yl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2,4-dimethoxypyridin-3-yl)-1H-imidazol-2-amine
• EN300-1795744
• 2229436-07-9

• Inchi： 1S/C10H12N4O2/c1-15-7-3-4-12-9(16-2)8(7)6-5-13-10(11)14-6/h3-5H,1-2H3,(H3,11,13,14)
• InChI Key： ORGDFAJYXPRVEX-UHFFFAOYSA-N
• SMILES： O(C)C1C=CN=C(C=1C1=CN=C(N)N1)OC

Computed Properties

• Exact Mass: 220.09602564g/mol
• Monoisotopic Mass: 220.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 86Ų

Additional information on 5-(2,4-dimethoxypyridin-3-yl)-1H-imidazol-2-amine

Comprehensive Overview of 5-(2,4-dimethoxypyridin-3-yl)-1H-imidazol-2-amine (CAS No. 2229436-07-9)

The compound 5-(2,4-dimethoxypyridin-3-yl)-1H-imidazol-2-amine (CAS No. 2229436-07-9) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This article delves into the chemical properties, synthesis, and emerging uses of this compound, while addressing common queries and trends in scientific literature and online searches.

Structurally, 5-(2,4-dimethoxypyridin-3-yl)-1H-imidazol-2-amine combines a pyridine ring substituted with two methoxy groups at positions 2 and 4, linked to an imidazole ring bearing an amino group at position 2. This arrangement imparts distinct electronic and steric properties, making it a valuable scaffold in drug discovery. Researchers often explore its role as a kinase inhibitor precursor or antimicrobial agent, aligning with current interests in targeted therapies and antibiotic resistance.

Recent studies highlight the compound's relevance in medicinal chemistry, particularly in the design of small-molecule therapeutics. Its imidazole-amine moiety is frequently associated with hydrogen bonding capabilities, enhancing interactions with biological targets. Online search trends reveal growing curiosity about "imidazole derivatives in drug development" and "pyridine-based bioactive compounds," reflecting broader industry focus.

Synthetic routes to CAS No. 2229436-07-9 typically involve multi-step protocols, including condensation reactions between functionalized pyridine intermediates and imidazole precursors. Optimizing yield and purity remains a key challenge, as noted in patents and journal articles discussing "green chemistry approaches for heterocycle synthesis." Environmental sustainability in chemical production is a recurring theme in user queries, emphasizing the need for eco-friendly methodologies.

Beyond pharmaceuticals, 5-(2,4-dimethoxypyridin-3-yl)-1H-imidazol-2-amine shows promise in materials science. Its conjugated system suggests potential applications in organic electronics or catalysis, topics frequently searched alongside "functionalized heterocycles for advanced materials." The compound's stability under various conditions is another area of investigation, with researchers examining its thermal and photochemical behavior.

Analytical characterization of this compound relies on techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the structure and purity, addressing common questions about "how to validate novel organic compounds." The CAS registry system (2229436-07-9) provides a standardized identifier crucial for literature searches and regulatory compliance.

In summary, 5-(2,4-dimethoxypyridin-3-yl)-1H-imidazol-2-amine represents a versatile building block with interdisciplinary applications. Its study intersects with trending topics such as precision medicine, sustainable synthesis, and smart materials, making it a compound of enduring scientific and commercial interest.